Sodium sulfate decahydrate
Overview
Description
Synthesis Analysis
The synthesis of sodium sulfate decahydrate primarily occurs through the cooling of concentrated aqueous solutions of sodium sulfate. An important intermediate phase in this crystallization process is the highly metastable sodium sulfate heptahydrate (Na₂SO₄·7H₂O), which eventually transforms into the decahydrate form under specific conditions. This transformation is a reconstructive process, where the crystal structure undergoes significant changes from the architecture observed in the heptahydrate form to the one-dimensional bonded chains seen in sodium sulfate decahydrate, also known as mirabilite (Oswald et al., 2008).
Molecular Structure Analysis
In sodium sulfate decahydrate, each sodium ion is surrounded by water molecules, forming a hydrated complex. This structure is distinct from other hydrates of sodium sulfate, such as the heptahydrate and octahydrate, where the sodium ions are coordinated differently. The decahydrate structure features one-dimensional bonded chains of hydrated sodium ions, which contribute to its unique crystalline properties (Oswald et al., 2008).
Chemical Reactions and Properties
Sodium sulfate decahydrate participates in various chemical reactions, especially those involving phase transitions. For instance, upon heating, it can lose its water of crystallization to form anhydrous sodium sulfate, also known as thenardite. These transitions are crucial in understanding the material's behavior in different environmental conditions and applications, such as in thermal energy storage systems (Biswas, 1977).
Physical Properties Analysis
The physical properties of sodium sulfate decahydrate, such as its high solubility in water and phase transition temperatures, are significant for its use in various applications. The compound melts at approximately 32°C, transitioning to a liquid phase that maintains high levels of sodium and sulfate ions. This property is particularly useful in thermal energy storage, where the phase change material can absorb or release large amounts of heat during phase transitions (Biswas, 1977).
Chemical Properties Analysis
Chemically, sodium sulfate decahydrate is stable under a wide range of temperatures and pH levels, making it suitable for various industrial processes. It does not participate in many reactive chemical processes, which contributes to its desirability as a storage and processing agent in industries. The compound's ability to transition between different hydrated forms based on environmental conditions is a key chemical property that has implications for its storage and use in different climates and settings (Rodriguez-Navarro et al., 2000).
Scientific Research Applications
1. Phase Change Energy Storage Materials
- Methods of Application : To address these issues, a new SSD composite phase change energy storage material was synthesized by adding certain amounts of nucleating agents, thickeners, and high thermal conductivity agent to SSD .
- Results : The results showed that when the addition of nucleating agent Na 2 B 4 O 7 ·10H 2 O and thickener carboxymethyl cellulose (CMC) reached an optimal formulation ratio of SSD:Na 2 B 4 O 7 ·10H 2 O:CMC = 100:5:3, the supercooling degree of the SSD composite phase change material was only 1.5 °C . Moreover, the heat release time of the phase change process was 25 min, and no phase stratification occurred .
2. Microencapsulation for Cooling Water Applications
- Application Summary : Sodium sulfate decahydrate (SSD) is used in the preparation of phase change microcapsules to improve the equivalent specific heat capacity of air-conditioning cooling water systems .
- Methods of Application : A phase change microcapsule with SSD composite phase change material as the core and methyl methacrylate as the shell was prepared by the monomer polymerization method .
- Results : The optimal core-to-shell ratio of 7:3 exhibited a thermal enthalpy value of 147.8 J g −1, a wrapping ratio of 92%, and particle size of 99% of microcapsules was below 3 μm . Moreover, the as-prepared microcapsules exhibited a smooth and non-sticky surface, and the particles were uniformly dispersed and stably suspended in water .
3. Detergent Manufacturing
- Application Summary : Sodium sulfate decahydrate is used as a filler in the manufacture of powdered home laundry detergents .
- Methods of Application : In the detergent manufacturing process, sodium sulfate is mixed with other components to form a detergent powder .
- Results : The addition of sodium sulfate improves the properties of the detergent, making it more effective for cleaning .
4. Papermaking
- Application Summary : Sodium sulfate decahydrate is used in the Kraft process of paper pulping .
- Methods of Application : In the Kraft process, sodium sulfate is converted into sodium sulfide, which is used to break down the lignin in wood, turning it into pulp .
- Results : The use of sodium sulfate in this process results in a strong, high-quality paper .
5. Glassmaking
- Application Summary : Sodium sulfate decahydrate is used as a fining agent in glassmaking .
- Methods of Application : Sodium sulfate is added to the molten glass mixture, where it helps to remove small air bubbles .
- Results : The use of sodium sulfate results in a clear, bubble-free glass .
6. Medical Applications
- Application Summary : Glauber’s salt, which is sodium sulfate decahydrate, was used as a laxative to remove certain drugs like acetaminophen from the body .
- Methods of Application : Sodium sulfate decahydrate is administered orally as a laxative .
- Results : The use of sodium sulfate decahydrate in this way can help to rapidly remove certain substances from the body .
Safety And Hazards
Future Directions
properties
IUPAC Name |
disodium;sulfate;decahydrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Na.H2O4S.10H2O/c;;1-5(2,3)4;;;;;;;;;;/h;;(H2,1,2,3,4);10*1H2/q2*+1;;;;;;;;;;;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSIJVJUOQBWMIM-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.O.O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H20Na2O14S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80228003 | |
Record name | Disodium sulfate decahydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80228003 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Other Solid | |
Record name | Sulfuric acid sodium salt (1:2), hydrate (1:10) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
Sodium sulfate decahydrate | |
CAS RN |
7727-73-3 | |
Record name | Sodium sulfate [USP] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007727733 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sulfuric acid sodium salt (1:2), hydrate (1:10) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Disodium sulfate decahydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80228003 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Sulfuric acid sodium salt (1:2), hydrate (1:10) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.132.051 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | SODIUM SULFATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0YPR65R21J | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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